Cas no 28267-32-5 (Nonanoic acid,1-methylethyl ester)

• Product Name: Nonanoic acid,1-methylethyl ester
• CAS No: 28267-32-5
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• MDL: MFCD00048948
• CID: 267668
• PubChem ID: 119911
• Update Time: 2025-04-19

Nonanoic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,1-methylethyl ester
• ISOPROPYL PELARGONATE
• propan-2-yl nonanoate
• Isopropyl nonan-1-oate
• Isopropyl nonanoate
• Isopropyl nonylate
• EINECS 248-932-9
• LMFA07010923
• NS00028444
• SCHEMBL29523
• 28267-32-5
• AI3-33590
• CHEBI:179747
• Nonanoic acid, 1-methylethyl ester
• UNII-RW24H5S6GT
• Q63392727
• DVFZGWDMFKTMFQ-UHFFFAOYSA-N
• AKOS010484221
• Isopropyl nonanoate #
• DTXSID7067370
• RW24H5S6GT

• MDL： MFCD00048948
• Inchi： 1S/C12H24O2/c1-4-5-6-7-8-9-10-12(13)14-11(2)3/h11H,4-10H2,1-3H3
• InChI Key： DVFZGWDMFKTMFQ-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CCCCCCCC)=O

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.68860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters